Cas no 94246-79-4 (Isoheptadecanamine(9CI))
Isoheptadecanamine(9CI) structure
Product Name:Isoheptadecanamine(9CI)
CAS No:94246-79-4
MF:C17H37N
MW:255.482385396957
CID:805968
PubChem ID:19374076
Update Time:2025-04-19
Isoheptadecanamine(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Isoheptadecanamine(9CI)
- 15-methylhexadecan-1-amine
- isoheptadecylamine
- 94246-79-4
- EINECS 304-153-7
- SCHEMBL1507452
- DTXSID20241231
-
- Inchi: 1S/C17H37N/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18/h17H,3-16,18H2,1-2H3
- InChI Key: OLHYAXGUOJWHBB-UHFFFAOYSA-N
- SMILES: NCCCCCCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 255.292600184g/mol
- Monoisotopic Mass: 255.292600184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26Ų
Isoheptadecanamine(9CI) Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
94246-79-4 (Isoheptadecanamine(9CI)) Related Products
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